5-methyl-2-[3-oxo-3-(4-phenyl-1-piperazinyl)propyl]-1H-benzimidazole

• IUPAC Name: 3-(6-methyl-1H-benzimidazol-2-yl)-1-(4-phenylpiperazin-1-yl)propan-1-one
• InChI: InChI=1S/C21H24N4O/c1-16-7-8-18-19(15-16)23-20(22-18)9-10-21(26)25-13-11-24(12-14-25)17-5-3-2-4-6-17/h2-8,15H,9-14H2,1H3,(H,22,23)
• InChI Key: URVYLLQKTJKWDK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(N2)CCC(=O)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C21H24N4O
• Molecular Weight: 348.4 g/mol

Description

5-methyl-2-[3-oxo-3-(4-phenyl-1-piperazinyl)propyl]-1H-benzimidazole is a chemical compound that has been studied for its potential applications in scientific research. It is also known by the chemical name MOPPPB.

Mechanism of Action

The mechanism of action of 5-methyl-2-[3-oxo-3-(4-phenyl-1-piperazinyl)propyl]-1H-benzimidazole involves its activity as a dopamine D2 receptor antagonist. By blocking the activity of dopamine at this receptor, it can affect various physiological processes that are regulated by dopamine, including movement, cognition, and emotion.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-methyl-2-[3-oxo-3-(4-phenyl-1-piperazinyl)propyl]-1H-benzimidazole are related to its activity as a dopamine D2 receptor antagonist. It has been shown to affect movement, cognition, and emotion in animal models. It has also been studied for its potential as a treatment for schizophrenia and other psychiatric disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 5-methyl-2-[3-oxo-3-(4-phenyl-1-piperazinyl)propyl]-1H-benzimidazole in lab experiments is its specificity for the dopamine D2 receptor. This allows researchers to study the role of dopamine in various physiological processes without affecting other neurotransmitters. One limitation is that it may not accurately reflect the effects of dopamine in vivo, as it is being studied in isolated systems.

Future Directions

There are several future directions for research on 5-methyl-2-[3-oxo-3-(4-phenyl-1-piperazinyl)propyl]-1H-benzimidazole. One area of interest is its potential as a treatment for schizophrenia and other psychiatric disorders. Another area of interest is its potential as a tool for studying the role of dopamine in various physiological processes. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound.

Synthesis Methods

The synthesis of 5-methyl-2-[3-oxo-3-(4-phenyl-1-piperazinyl)propyl]-1H-benzimidazole involves a multi-step process. The starting material is 2-aminobenzimidazole, which is reacted with 3-(4-phenyl-1-piperazinyl)propanoyl chloride in the presence of a base to form the intermediate product. This intermediate is then reacted with methyl isocyanate to yield the final product.

Scientific Research Applications

5-methyl-2-[3-oxo-3-(4-phenyl-1-piperazinyl)propyl]-1H-benzimidazole has been studied for its potential applications in scientific research. It has been shown to have activity as a dopamine D2 receptor antagonist, which makes it useful for studying the role of dopamine in various physiological processes. It has also been studied for its potential as a treatment for schizophrenia and other psychiatric disorders.